(3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride (3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride Carnitine is a quaternary amine that occurs naturally in most mammalian tissue. It is present in relatively high concentrations in skeletal muscle and heart where it is involved in regulating energy metabolism. It shifts glucose metabolism from glycolysis to glycogen storage and enhances the transport of long chain fatty acids into the mitochondria where they are oxidized for energy production. Carnitine is biosynthesized from lysine. It might be associated with the energy production from branched chain amino acids. L-Carnitine hydrochloride has been used to study ergothioneine transporter SLC22A4 and carnitine transporter SLC22A5. It has also been used to allow the entry of palmitic acid into the mitochondria.
Brand Name: Vulcanchem
CAS No.: 6645-46-1
VCID: VC0532936
InChI: InChI=1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m1./s1
SMILES: C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
Molecular Formula: C7H16ClNO3
Molecular Weight: 197.66 g/mol

(3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride

CAS No.: 6645-46-1

Inhibitors

VCID: VC0532936

Molecular Formula: C7H16ClNO3

Molecular Weight: 197.66 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride - 6645-46-1

CAS No. 6645-46-1
Product Name (3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride
Molecular Formula C7H16ClNO3
Molecular Weight 197.66 g/mol
IUPAC Name [(2R)-3-carboxy-2-hydroxypropyl]-trimethylazanium;chloride
Standard InChI InChI=1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m1./s1
Standard InChIKey JXXCENBLGFBQJM-FYZOBXCZSA-N
Isomeric SMILES C[N+](C)(C)C[C@@H](CC(=O)O)O.[Cl-]
SMILES C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
Canonical SMILES C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
Appearance Solid powder
Description Carnitine is a quaternary amine that occurs naturally in most mammalian tissue. It is present in relatively high concentrations in skeletal muscle and heart where it is involved in regulating energy metabolism. It shifts glucose metabolism from glycolysis to glycogen storage and enhances the transport of long chain fatty acids into the mitochondria where they are oxidized for energy production. Carnitine is biosynthesized from lysine. It might be associated with the energy production from branched chain amino acids. L-Carnitine hydrochloride has been used to study ergothioneine transporter SLC22A4 and carnitine transporter SLC22A5. It has also been used to allow the entry of palmitic acid into the mitochondria.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Levocarnitine chloride; (R)-Carnitine hydrochloride; L-Carnitine chloride; L-Carnitine hydrochloride; LC-80; LC 80; LC80;
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PubChem Compound 656657
Last Modified Nov 11 2021
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